Cas no 146324-43-8 (Benzenemethanol,2-fluoro-a-phenyl-, (aS)-)
146324-43-8 structure
Product Name:Benzenemethanol,2-fluoro-a-phenyl-, (aS)-
CAS No:146324-43-8
MF:C13H11FO
MW:202.224247217178
CID:101253
PubChem ID:11571980
Update Time:2025-04-18
Benzenemethanol,2-fluoro-a-phenyl-, (aS)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,2-fluoro-a-phenyl-, (aS)-
- (S)-2-FLUOROBENZHYDROL
- (1S)-(2-Fluorophenyl)(phenyl)methanol
- (S)-(2-fluorophenyl)-phenylmethanol
- 146324-43-8
- AKOS017344967
- Benzenemethanol, 2-fluoro-alpha-phenyl-, (alphaS)-
- (S)-(2-fluorophenyl)(phenyl)methanol
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- Inchi: 1S/C13H11FO/c14-12-9-5-4-8-11(12)13(15)10-6-2-1-3-7-10/h1-9,13,15H/t13-/m0/s1
- InChI Key: HFVMEOPYDLEHBR-ZDUSSCGKSA-N
- SMILES: FC1C=CC=CC=1[C@H](C1C=CC=CC=1)O
Computed Properties
- Exact Mass: 202.07943
- Monoisotopic Mass: 202.079393132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.18
- Boiling Point: 312.3°Cat760mmHg
- Flash Point: 172.6°C
- PSA: 20.23
- LogP: 2.90740
Benzenemethanol,2-fluoro-a-phenyl-, (aS)- Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
Benzenemethanol,2-fluoro-a-phenyl-, (aS)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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